Cas no 1536904-50-3 (2-(4-chloropyridin-2-yl)propanoic acid)

• Product Name: 2-(4-chloropyridin-2-yl)propanoic acid
• CAS No: 1536904-50-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 6014349
• PubChem ID: 131472251
• Update Time: 2025-10-28

2-(4-chloropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloropyridin-2-yl)propanoic acid
• 2-Pyridineacetic acid, 4-chloro-α-methyl-
• EN300-1617506
• 2-(4-Chloropyridin-2-yl)propanoicacid
• 1536904-50-3

• Inchi： 1S/C8H8ClNO2/c1-5(8(11)12)7-4-6(9)2-3-10-7/h2-5H,1H3,(H,11,12)
• InChI Key： INHJPWZFNRKJDD-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C(Cl)C=1)(C)C(=O)O

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 291.0±25.0 °C(Predicted)
• pka: 4.50±0.10(Predicted)

Additional information on 2-(4-chloropyridin-2-yl)propanoic acid

Introduction to 2-(4-chloropyridin-2-yl)propanoic acid (CAS No. 1536904-50-3)

2-(4-chloropyridin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1536904-50-3, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a propanoic acid moiety linked to a chlorinated pyridine ring, has garnered attention due to its versatile structural properties and potential applications in drug discovery and synthetic chemistry.

The structural framework of 2-(4-chloropyridin-2-yl)propanoic acid consists of a pyridine core substituted at the 4-position with a chlorine atom, connected to a propanoic acid side chain. This configuration imparts unique electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules. The presence of both the chloropyridine and carboxylic acid functionalities allows for diverse chemical modifications, enabling researchers to explore its utility in various therapeutic contexts.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds, particularly those incorporating pyridine derivatives, due to their broad spectrum of biological activities. 2-(4-chloropyridin-2-yl)propanoic acid has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Its dual functionality makes it an attractive candidate for further exploration as an intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of 2-(4-chloropyridin-2-yl)propanoic acid is its versatility in medicinal chemistry. The chloropyridine moiety can engage in hydrogen bonding and π-stacking interactions with biological targets, while the carboxylic acid group provides opportunities for salt formation and further derivatization. These features have led to its incorporation into various drug candidates aimed at addressing unmet medical needs.

Recent studies have highlighted the compound's potential in oncology research. Researchers have demonstrated that derivatives of 2-(4-chloropyridin-2-yl)propanoic acid can interact with key enzymes involved in tumor proliferation and survival. For instance, modifications at the propanoic acid side chain have been shown to enhance binding affinity to specific protein targets, leading to promising preclinical results. These findings underscore the compound's significance as a building block for developing next-generation anticancer agents.

The synthetic accessibility of 2-(4-chloropyridin-2-yl)propanoic acid also contributes to its appeal in drug discovery programs. Efficient synthetic routes have been developed, allowing for scalable production of the compound for both research and commercial purposes. These methodologies often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies, leveraging the reactivity of the chlorinated pyridine ring.

Beyond oncology, 2-(4-chloropyridin-2-yl)propanoic acid has been explored for its potential in treating neurological disorders. Preliminary investigations suggest that certain derivatives may modulate neurotransmitter receptors or ion channels, offering a new avenue for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure allows researchers to optimize pharmacokinetic properties and minimize off-target effects.

The compound's role in inflammation research is another area of growing interest. Studies indicate that derivatives of 2-(4-chloropyridin-2-yl)propanoic acid can interfere with signaling pathways involved in immune responses. By inhibiting key pro-inflammatory cytokines or enzymes, these derivatives may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-(4-chloropyridin-2-yl)propanoic acid (CAS No. 1536904-50-3) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with its synthetic tractability, make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in addressing some of today's most pressing medical challenges.